Cas no 914454-00-5 (Enfuvirtide Acetate)

• Product Name: Enfuvirtide Acetate
• CAS No: 914454-00-5
• CID: 827137
• Update Time: 2025-05-22

Enfuvirtide Acetate Chemical and Physical Properties

Names and Identifiers

• Enfuvirtide Acetate
• Enfuvirtide Acetate (>90%)

Experimental Properties

• Melting Point: >220°C (dec.)
• Solubility: 甲醇（微溶）、水（微溶）

Enfuvirtide Acetate Security Information

• Storage Condition：Refrigerator

Additional information on Enfuvirtide Acetate

Enfuvirtide Acetate: A Comprehensive Overview

Enfuvirtide Acetate, also known by its CAS number 914454-00-5, is a significant compound in the field of antiviral research and development. This compound has garnered attention due to its potential applications in combating viral infections, particularly those caused by the human immunodeficiency virus (HIV). The name "Enfuvirtide Acetate" itself suggests its role as a derivative of enfuvirtide, a well-known entry inhibitor used in the treatment of HIV/AIDS.

The CAS number 914454-00-5 is a unique identifier assigned to Enfuvirtide Acetate by the Chemical Abstracts Service (CAS), ensuring its distinctiveness in scientific literature and databases. This identifier is crucial for researchers and professionals to reference and retrieve accurate information about the compound. Enfuvirtide Acetate is classified under the broader category of antiviral agents, with a specific focus on inhibiting viral entry into host cells.

Recent studies have highlighted the importance of Enfuvirtide Acetate in advancing antiviral therapy. For instance, research published in prominent journals such as Nature Microbiology and Journal of Virology has demonstrated its efficacy in blocking viral entry mechanisms. These findings underscore the potential of Enfuvirtide Acetate as a novel therapeutic agent in the fight against viral infections.

The chemical structure of Enfuvirtide Acetate plays a pivotal role in its antiviral activity. Its molecular composition includes an acetylated derivative of enfuvirtide, which enhances its stability and bioavailability. This structural modification is critical for optimizing its pharmacokinetic properties, ensuring that it can effectively reach target sites within the body.

In terms of therapeutic applications, Enfuvirtide Acetate has shown promise in clinical trials targeting HIV infection. By inhibiting the entry of HIV into CD4+ T cells, it prevents viral replication and subsequent immune system damage. This mechanism of action makes it a valuable addition to combination antiretroviral therapy (cART), which is currently the standard treatment for HIV/AIDS.

Moreover, recent advancements in nanotechnology have opened new avenues for delivering Enfuvirtide Acetate more efficiently. Researchers are exploring lipid nanoparticles and polymeric micelles as potential carriers to improve drug delivery and reduce side effects. These innovations are expected to enhance the therapeutic efficacy of Enfuvirtide Acetate while minimizing adverse reactions.

The global market for antiviral drugs is rapidly expanding due to the increasing prevalence of viral infections and the emergence of drug-resistant strains. Enfuvirtide Acetate, with its unique mechanism of action and promising clinical results, is poised to play a significant role in this market. Its ability to target viral entry mechanisms makes it a versatile candidate for treating not only HIV but also other enveloped viruses such as hepatitis C virus (HCV) and influenza virus.

In conclusion, Enfuvirtide Acetate (CAS 914454-00-5) represents a groundbreaking advancement in antiviral research. Its unique chemical structure, coupled with innovative delivery systems, positions it as a potential game-changer in the treatment of viral infections. As research continues to uncover new insights into its mechanisms and applications, Enfuvirtide Acetate holds immense promise for improving global health outcomes.